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Compound of Interest

Compound Name: Pinacolone

Cat. No.: B1678379 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe laboratory environment and protecting the

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of pinacolone. Adherence to these procedures is critical for minimizing risks

and complying with regulatory standards.

Pinacolone, a flammable liquid and harmful if swallowed, requires careful handling during its

disposal.[1][2] It is also recognized as harmful to aquatic life, making it imperative to prevent its

release into the environment.[1][3]

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of pinacolone and its waste should be

conducted in a well-ventilated area, preferably a certified chemical fume hood.[4]

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection
Appropriate protective gloves (e.g., nitrile or

neoprene).[1]

Body Protection
A lab coat that fully covers the arms and is

fastened.[1]

Footwear Closed-toe shoes.

Step-by-Step Disposal Procedure
Waste Segregation and Collection:

Designated Waste Containers: Use separate, clearly labeled, and sealable containers

specifically for pinacolone waste. These containers should be compatible with flammable

liquids.[5]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include

the full chemical name: "Pinacolone".[6] The label should also indicate that it is a

flammable liquid.[1]

Liquid Waste Disposal:

Unused or Contaminated Pinacolone: Unused or contaminated pinacolone should be

collected in the designated hazardous waste container.

Do Not Pour Down Drains: Under no circumstances should pinacolone or its solutions be

poured down the sink or into any drains.[3][7] This can lead to environmental

contamination and may violate local regulations.

Solid Waste Disposal:

Contaminated Materials: Solid materials such as absorbent pads, gloves, and empty

containers that have come into contact with pinacolone should be collected in a separate,

clearly labeled hazardous waste container for solids.
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Empty Containers: Empty containers retain product residue and can be dangerous.[8]

They should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate

should be collected as hazardous liquid waste. After rinsing, the container should be

disposed of as solid hazardous waste.

Decontamination of Glassware:

Initial Rinse: Glassware that has contained pinacolone should be rinsed with a suitable

solvent (e.g., acetone or ethanol) to remove any residue. This rinsate must be collected as

hazardous liquid waste.

Washing: After the initial rinse, the glassware can be washed with soap and water.

Spill Management:

Immediate Action: In the event of a spill, evacuate the area if necessary and ensure

adequate ventilation. Remove all sources of ignition.[8]

Containment and Cleanup: Absorb the spill with an inert material such as vermiculite,

sand, or earth.[8] Use non-sparking tools for cleanup.[8] The absorbed material should be

collected in a sealed container and disposed of as hazardous solid waste.

Waste Storage and Pickup:

Storage: Store sealed and labeled waste containers in a designated, well-ventilated, and

cool satellite accumulation area away from heat, sparks, and open flames.[3][7]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed professional waste disposal service or your institution's environmental

health and safety (EHS) department.[1][2] Pinacolone waste may be disposed of by

burning in a chemical incinerator equipped with an afterburner and scrubber.[1][2]

Quantitative Data Summary
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Property Value

Flash Point 5 °C / 41 °F[7]

Boiling Point 106 °C[8]

Solubility in Water 19 g/L @ 25°C[8]

Toxicity to Fish (LC50)
87 mg/l - 96 h for Pimephales promelas (fathead

minnow)[1]
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Caption: Logical workflow for the proper disposal of pinacolone waste.

By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of pinacolone, contributing to a safer working

environment and minimizing the impact on the ecosystem. Always consult your institution's

specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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